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Compound of Interest

Compound Name: 5-Propylpyrimidin-2-ol

Cat. No.: B1642938

Get Quote

Executive Summary: Immediate Action Plan
Do not sewer. 5-Propylpyrimidin-2-ol is a heterocyclic organic intermediate often used in

pharmaceutical synthesis. Regardless of its specific toxicity profile, it must be managed as

regulated chemical waste to prevent environmental contamination and regulatory violations

(RCRA).

Primary Disposal Method: High-Temperature Incineration.

Waste Classification: Non-Halogenated Organic Waste (unless dissolved in halogenated

solvents).

Immediate Spill Response: Sweep up solids (avoid dust); absorb liquids with vermiculite.

Chemical Profile & Hazard Identification
To dispose of a chemical safely, you must understand its behavior in the waste stream.
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Property Description Implication for Disposal

Chemical Structure

Pyrimidine ring substituted with

a propyl group (C5) and

hydroxyl group (C2).

Nitrogen-rich organic;

generates NOx upon

combustion.

Tautomerism

Exists in equilibrium between

2-hydroxypyrimidine (enol) and

2(1H)-pyrimidinone (keto).

The keto form is typically more

polar; affects solubility in

organic waste streams.

Physical State
Crystalline solid (typically off-

white).

Dust explosion hazard if

ground finely; requires "Solid

Waste" segregation.

Solubility
Moderate in water; soluble in

DMSO, Methanol.

Do not pour down the drain

even if it dissolves.

CAS Reference

Note: Often custom

synthesized. See HCl salt:

1992996-57-2.

Treat as "Unlisted Chemical

Intermediate" under

precautionary principle.

Safety Assessment (Precautionary Principle): While specific toxicological data for this exact

analog may be limited, structurally similar 2-hydroxypyrimidines (e.g., Propylthiouracil analogs)

can be bioactive.

GHS Classification (Inferred): Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335).

Signal Word: WARNING.

Waste Segregation & Disposal Protocol
The following protocol ensures compliance with EPA (RCRA) regulations and "Prudent

Practices in the Laboratory" standards.

Scenario A: Solid Waste (Pure Substance)
Container: High-density polyethylene (HDPE) wide-mouth jar or double-lined fiber drum.

Labeling: "Hazardous Waste - Solid Organic (5-Propylpyrimidin-2-ol)."
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Protocol:

Transfer solid material into the container using a chemically resistant scoop.

Do not mix with oxidizers (e.g., nitrates, permanganates) to prevent exothermic reaction.

Seal tightly.

Destination: Commercial Incineration.

Scenario B: Liquid Waste (Mother Liquor/Solutions)
Segregation Rule: You must segregate based on the solvent, not just the solute.

Solvent System Waste Stream ID Disposal Path

Non-Halogenated (e.g.,

Methanol, DMSO, Acetone)
Stream A Fuel Blending / Incineration

Halogenated (e.g., DCM,

Chloroform)
Stream B

Dedicated Halogenated

Incineration

Aqueous (Water/Buffer) Stream C
Aqueous Waste (pH adjust 5-

9) -> Treatment Plant*

*Critical Note for Stream C: If the concentration of 5-Propylpyrimidin-2-ol is >1%, it is safer to

collect as "Aqueous Organic Waste" for incineration rather than wastewater treatment, to

prevent bioactive release.

Visual Disposal Workflow (Decision Tree)
The following diagram outlines the logical decision process for disposing of 5-Propylpyrimidin-
2-ol in various experimental states.
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Figure 1: Decision matrix for segregating 5-Propylpyrimidin-2-ol waste streams based on

physical state and solvent composition.

Decontamination & Container Handling
Empty containers that held 5-Propylpyrimidin-2-ol are considered "RCRA Empty" only after

specific treatment.
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Triple Rinse: Rinse the container three times with a solvent capable of dissolving the residue

(e.g., Methanol or Acetone).

Rinsate Disposal: Pour the rinsate (the wash solvent) into the Liquid Waste (Stream A)

container. Do not pour rinsate down the sink.

Defacing: Cross out the original label. Mark as "Triple Rinsed - Trash" (if glass/plastic) or

recycle if your facility permits.

Regulatory Compliance & Scientific Rationale
Why Incineration? While 5-Propylpyrimidin-2-ol is not explicitly "P-Listed" (Acutely Toxic) by

the EPA, it is a pharmaceutical intermediate.

Ecological Impact: Pyrimidine derivatives can be persistent in the environment.[1]

Introduction into water systems (sewering) risks affecting aquatic life due to potential

biological activity (similar to antimetabolites).

Thermal Destruction: High-temperature incineration (>1000°C) ensures the complete

breakdown of the pyrimidine ring into CO2, H2O, and NOx (captured by scrubbers).

Compatibility Check (Self-Validating System): Before combining waste, perform a small-scale

compatibility test:

Take 5mL of the current waste stream.

Add 1mL of the 5-Propylpyrimidin-2-ol solution.

Observe for heat generation, gas evolution, or precipitation.

Result: If stable, proceed with bulk addition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. epa.gov [epa.gov]

2. regulations.gov [regulations.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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